Cas no 88812-93-5 (Benzamide, 4-chloro-N-(5-methyl-3-isoxazolyl)-)

• Product Name: Benzamide, 4-chloro-N-(5-methyl-3-isoxazolyl)-
• CAS No: 88812-93-5
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD01200387
• CID: 1932084
• PubChem ID: 652109
• Update Time: 2025-05-22

Benzamide, 4-chloro-N-(5-methyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-N-(5-methyl-3-isoxazolyl)-
• 4-chloro-N-(5-methyl-3-isoxazolyl)benzamide
• (4-CHLOROPHENYL)-N-(5-METHYLISOXAZOL-3-YL)FORMAMIDE
• MFCD01200387
• 4-chloro-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• IDI1_018523
• SMR000011786
• Maybridge3_007136
• AKOS000646873
• Z86948864
• 4-chloranyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• cid_652109
• MLS000034567
• CS-0315461
• 4-chloro-N~1~-(5-methyl-3-isoxazolyl)benzamide
• STK066585
• 88812-93-5
• MS-8119
• AA-504/07975020
• 4-Chloro-N-(5-methyl-isoxazol-3-yl)-benzamide
• HMS1451E08
• CHEMBL1353922
• HMS2479J06
• BDBM37530
• 4-chloro-N-(5-methylisoxazol-3-yl)benzamide

• MDL： MFCD01200387
• Inchi： 1S/C11H9ClN2O2/c1-7-6-10(14-16-7)13-11(15)8-2-4-9(12)5-3-8/h2-6H,1H3,(H,13,14,15)
• InChI Key： CVDHQYKCNQTJJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 236.0352552Da
• Monoisotopic Mass: 236.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzamide, 4-chloro-N-(5-methyl-3-isoxazolyl)-

Comprehensive Overview of Benzamide, 4-chloro-N-(5-methyl-3-isoxazolyl)- (CAS No. 88812-93-5)

Benzamide, 4-chloro-N-(5-methyl-3-isoxazolyl)- (CAS No. 88812-93-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique isoxazole and chlorobenzamide moieties, exhibits a range of biological activities, making it a subject of interest for scientists and researchers. In this article, we delve into the molecular structure, applications, and current trends surrounding this compound, while addressing common queries and industry developments.

The molecular structure of Benzamide, 4-chloro-N-(5-methyl-3-isoxazolyl)- features a chloro-substituted benzamide group linked to a 5-methyl-3-isoxazolyl ring. This configuration imparts distinct chemical properties, such as enhanced stability and reactivity, which are critical for its potential applications. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical intermediates and agrochemical agents.

One of the most frequently asked questions about CAS No. 88812-93-5 revolves around its potential therapeutic applications. Recent studies suggest that derivatives of this compound may exhibit anti-inflammatory and antimicrobial properties, aligning with the growing demand for new bioactive molecules in drug discovery. Additionally, its structural similarity to other isoxazole-containing compounds has sparked interest in its use for crop protection, as the agrochemical industry seeks eco-friendly alternatives to traditional pesticides.

In the context of sustainability, Benzamide, 4-chloro-N-(5-methyl-3-isoxazolyl)- has been examined for its environmental impact. With increasing regulatory scrutiny on chemical usage, researchers are investigating its biodegradability and toxicity profiles. This aligns with the broader industry shift toward green chemistry and sustainable synthesis methods, which are among the top trends in chemical research today.

From a commercial perspective, the demand for CAS No. 88812-93-5 is driven by its versatility. Suppliers and manufacturers often highlight its high purity and compatibility with various reaction conditions, making it a valuable asset in custom synthesis and scale-up production. The compound’s stability under standard storage conditions further enhances its appeal for industrial applications.

Looking ahead, the future of Benzamide, 4-chloro-N-(5-methyl-3-isoxazolyl)- appears promising, with ongoing research exploring its potential in material science and catalysis. As the scientific community continues to uncover new facets of this compound, its relevance in both academic and industrial settings is expected to grow. For those seeking detailed technical data or sourcing options, reputable chemical databases and suppliers remain the go-to resources.

In summary, Benzamide, 4-chloro-N-(5-methyl-3-isoxazolyl)- (CAS No. 88812-93-5) stands out as a compound with multifaceted applications and significant research potential. Its unique structure, combined with emerging trends in drug development and sustainable chemistry, ensures its continued prominence in the scientific landscape. Whether you are a researcher, manufacturer, or enthusiast, understanding this compound’s properties and applications can provide valuable insights into its role in modern science.